BENGHE Foundational & Exploratory

Check Availability & Pricing

theoretical studies of monolayer germanium
sulfide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: Germanium;sulfide
Cat. No.: B12321256
Get Quote
\ J

An In-depth Technical Guide to the Theoretical Studies of Monolayer Germanium Sulfide
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Introduction

Monolayer germanium sulfide (GeS), a two-dimensional (2D) material belonging to the group-
IV monochalcogenide family, has emerged as a significant candidate for next-generation
electronic and optoelectronic devices. Its unique phosphorene-like puckered crystal structure
leads to highly anisotropic physical properties. Theoretical studies, primarily based on first-
principles calculations, have been instrumental in predicting its fundamental characteristics and
exploring its potential before widespread experimental realization. This guide provides a
comprehensive overview of the theoretical understanding of monolayer GeS, focusing on its
structural, electronic, optical, and thermal properties, underpinned by the computational
methodologies employed in these investigations.

Computational Protocols and Methodologies

The theoretical investigation of monolayer GeS relies heavily on quantum mechanical
simulations. The primary methods and protocols are detailed below.

© 2026 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b12321256#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12321256?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Density Functional Theory (DFT)

Density Functional Theory (DFT) is the most widely used computational method to investigate
the structural and electronic properties of monolayer GeS.[1] This approach calculates the
ground-state electronic structure by solving the Kohn-Sham equations.

o Exchange-Correlation Functionals: The choice of the exchange-correlation functional is

critical for accuracy.

o Generalized Gradient Approximation (GGA): Functionals like the Perdew—Burke—
Ernzerhof (PBE) are commonly used for structural relaxation and initial electronic structure
calculations.[2][3] However, PBE is known to underestimate the bandgap of
semiconductors.[3]

o Hybrid Functionals: To obtain more accurate electronic bandgaps, hybrid functionals such
as the Heyd—Scuseria—Ernzerhof (HSE06) are employed.[4][5][6] These functionals mix a
portion of the exact Hartree-Fock exchange with the DFT exchange, providing results that

are often closer to experimental values.[5]
 Stability Analysis:

o Phonon Dispersion Calculations: To confirm the dynamical stability of the monolayer,
phonon dispersion curves are calculated. The absence of imaginary frequencies across
the Brillouin zone indicates that the structure is dynamically stable.[4][7][8]

o Ab Initio Molecular Dynamics (AIMD): Thermal stability is assessed by performing AIMD
simulations at elevated temperatures (e.g., 300 K to 800 K).[2][4] If the material maintains
its structural integrity without significant distortion over several picoseconds, it is
considered thermally stable.[2]

Many-Body Perturbation Theory

For a highly accurate description of excited-state properties, such as quasiparticle energies
and optical absorption including excitonic effects, methods beyond standard DFT are

necessary.

© 2026 BenchChem. All rights reserved. 2/11 Tech Support


https://www.researchgate.net/publication/325761670_Ab-initio_study_of_electronic_and_optical_properties_of_biaxially_deformed_single-layer_GeS
https://pubs.aip.org/aip/jap/article-pdf/doi/10.1063/5.0206545/19916637/174302_1_5.0206545.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11538335/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11538335/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10785223/
https://pubs.rsc.org/en/content/articlelanding/2024/ra/d3ra07942b
https://pubs.rsc.org/en/content/articlelanding/2016/tc/c6tc00454g
https://pubs.rsc.org/en/content/articlelanding/2024/ra/d3ra07942b
https://pmc.ncbi.nlm.nih.gov/articles/PMC10785223/
https://elib.bsu.by/bitstream/123456789/271990/1/RSCA28381-28387.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9038035/
https://pubs.aip.org/aip/jap/article-pdf/doi/10.1063/5.0206545/19916637/174302_1_5.0206545.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10785223/
https://pubs.aip.org/aip/jap/article-pdf/doi/10.1063/5.0206545/19916637/174302_1_5.0206545.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12321256?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o GW Approximation: The GW approximation (where G is the Green's function and W is the
screened Coulomb interaction) is used to calculate the quasiparticle band structure,
providing more accurate bandgap values than even hybrid functionals.[9][10]

o Bethe-Salpeter Equation (BSE): To study optical properties and account for electron-hole
interactions (excitons), the Bethe-Salpeter equation is solved on top of a GW calculation
(GW-BSE).[9][10][11] This approach is crucial for understanding the strong excitonic effects
present in 2D materials.[10]

Transport Property Calculations

» Boltzmann Transport Equation (BTE): The semi-classical Boltzmann transport equation is
solved to determine carrier mobility, thermal conductivity, and thermoelectric properties like
the Seebeck coefficient.[2][12][13] This often involves calculating electron-phonon and
phonon-phonon scattering rates from first principles.

e Non-Equilibrium Green's Function (NEGF): The NEGF method is used in conjunction with
DFT to model quantum transport in nanoscale devices, providing insights into current-voltage
characteristics under applied bias.[14]

Below is a generalized workflow for the theoretical characterization of a 2D material like
monolayer GeS.
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Computational workflow for 2D material characterization.
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Core Physical Properties
Structural and Stability Properties

Monolayer GeS adopts a puckered honeycomb structure similar to black phosphorus, which is
responsible for its anisotropic properties.[4][12] Theoretical calculations confirm its stability
through cohesive energy, phonon dispersion, and molecular dynamics simulations. The
cohesive energy has been calculated to be -3.12 eV per atom, indicating strong covalent
bonding.[15] Phonon calculations show no imaginary modes, confirming its dynamical stability.
[4] AIMD simulations further demonstrate that the structure remains stable at temperatures as
high as 800 K.[2]

Electronic and Optical Properties

Monolayer GeS is predicted to be an indirect bandgap semiconductor.[15][16] However, the
calculated bandgap value varies significantly depending on the computational method, ranging
from ~1.6-1.8 eV with PBE-GGA functionals to ~2.3-3.3 eV with hybrid functionals like HSEOQ6.
[4][6][15][16] This relatively large bandgap makes it suitable for various electronic and
optoelectronic applications. One of its most remarkable predicted features is a high electron
mobility, with theoretical values reaching up to 3680 cm?V~1s~1[6][15]

The optical properties of monolayer GeS are highly anisotropic due to its low-symmetry crystal
structure.[9][15] It exhibits strong light absorption in the visible and ultraviolet regions.[1]
Theoretical studies using the GW-BSE approach predict strong excitonic effects, with exciton
binding energies calculated to be as high as 0.7 eV, which significantly influences its optical
response.[10]

Thermal and Thermoelectric Properties

Theoretical studies predict that monolayer GeS possesses low and highly anisotropic thermal
conductivity.[12] Calculated room-temperature values vary between different reports, for
instance, from 9.8 W/mK along the zigzag direction and 2.9 W/mK along the armchair direction
to 16.0 W/mK (zigzag) and 3.5 W/mK (armchair).[12][17] This variation is often attributed to
differences in the computational parameters used, such as the effective thickness of the
monolayer.[17]
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The combination of a high power factor and low thermal conductivity makes monolayer GeS a
promising thermoelectric material.[16] The thermoelectric figure of merit (ZT) is also highly
anisotropic. For pristine monolayer GeS at 700 K, ZT values of 1.85 (armchair) and 1.29
(zigzag) have been reported.[2][16] Doping can further enhance these properties. For example,
Bi-doping is predicted to increase the ZT value to as high as 4.85 at 800 K, suggesting its
potential for high-efficiency thermoelectric devices.[2][16]

Data Presentation: Calculated Properties

The following tables summarize the key quantitative data from various theoretical studies on
monolayer GeS.

Table 1: Calculated Electronic and Optical Properties of Monolayer GeS

Property Value Method Direction Reference
Bandgap 1.786 eV PBE Indirect [16]

1.82 eV PBE Indirect [15][18]

2.34 eV HSEO06 Indirect [6]

3.28 eV HSEO06 Indirect [41[5]

272 eV SRSH Directat I [19]
Electron Mobility 3680 cm#/Vs HSEO06 - [6][15]
Dielectric
Constant 3.61 PBE In-plane average  [15]

| Exciton Binding Energy | ~0.7 eV | GW-BSE | - |[10] |

Table 2: Calculated Thermal and Thermoelectric Properties of Monolayer GeS
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Temperatur

Property o Value Method Direction Reference
Thermal .
Conductivity 300 K 9.8 WimK BTE Zigzag [12]
300 K 2.9 W/mK BTE Armchair [12]
300 K 16.0 W/mK BTE Zigzag [17]
300 K 3.5 W/mK BTE Armchair [17]
ZT (Pristine) 700 K 1.29 BTE Zigzag [2][16]
700 K 1.85 BTE Armchair [2][16]
ZT (Bi-doped) 300 K 3.39 BTE Armchair [16]

| | 800 K | 4.85 | BTE | Armchair |[16] |

Modulation of Properties: Strain, Defects, and
Doping

The properties of monolayer GeS can be effectively tuned by external factors, a key
requirement for device engineering.

Strain Engineering

Applying mechanical strain is a powerful tool to modify the electronic and optical properties.
Theoretical calculations show that uniaxial strain along the armchair direction can induce a
transition from an indirect to a direct bandgap.[15][18] Furthermore, compressive strain has
been predicted to enhance carrier mobility, while tensile strain can significantly shorten the
exciton radiative lifetime, offering a way to customize properties for specific applications.[14]

Defect Engineering

Point defects, such as vacancies and antisites, can dramatically alter the material's
characteristics.
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e Germanium Vacancy (V_Ge): A single Ge vacancy is predicted to induce half-metallicity and
a magnetic moment of nearly 2.0 p_B, making the material interesting for spintronics.[4][5]

o Other Defects: Sulfur vacancies (V_S), divacancies (V_GeS), and antisite defects (S_Ge,
Ge_S) are non-magnetic but introduce states within the bandgap, effectively reducing it.[4][5]
[20]

Doping

Introducing impurity atoms (doping) is another effective functionalization approach.

o Transition Metal (TM) Doping: Doping with TMs like V, Cr, Mn, and Fe can induce significant
magnetic moments and lead to either a diluted magnetic semiconductor or a half-metallic
state.[4][5][21]

o Non-metal Doping: Doping with elements like P, As, or Bi can also profoundly change the
electronic structure. Doping with P or As can either metallize the monolayer or induce a
magnetic semiconductor state depending on the substitution site (Ge or S).[4][5][21] Bi-
doping has been shown to convert the semiconducting monolayer into a metal, which is
beneficial for thermoelectric applications.[16]

The diagram below illustrates the logical relationships between external stimuli and the
resulting properties of monolayer GesS.

Monolayer GeS
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Influence of external stimuli on monolayer GeS properties.

Conclusion and Future Outlook

Theoretical studies based on first-principles calculations have established monolayer
germanium sulfide as a highly promising 2D semiconductor with a unique combination of
properties. Its large, tunable bandgap, high carrier mobility, strong anisotropic optical and
transport characteristics, and excellent thermoelectric potential make it a versatile platform for a
wide range of applications. The ability to functionalize its properties through strain, defect, and
doping engineering further enhances its appeal.

Future theoretical work will likely focus on more complex phenomena, including multi-layer
systems, heterostructures with other 2D materials,[3][22][23] and the detailed dynamics of
charge carriers and excitons. As experimental synthesis and characterization techniques
continue to advance, the synergy between theory and experiment will be crucial in unlocking
the full potential of monolayer GeS for practical technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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